Cas no 57764-45-1 (methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate)

Methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate is a heterocyclic compound featuring a benzoxazole core with a hydroxy group at the 4-position and a methoxycarbonyl substituent at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound's stability and well-defined reactivity profile enhance its utility in constructing complex molecular frameworks. Its crystalline form ensures consistent purity, while the presence of both hydroxy and ester functionalities allows for versatile derivatization. This product is particularly advantageous for researchers seeking a reliable building block for heterocyclic chemistry and medicinal chemistry studies.

methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate structure

57764-45-1 structure

Product Name:methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate

CAS No:57764-45-1

MF:C₉H₇NO₄

MW:193.156182527542

CID:2843608

PubChem ID:136250406

Update Time:2025-06-30

methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-hydroxy-1,2-benzoxazole-3-carboxylate
- Methyl 4-hydroxybenzo[d]isoxazole-3-carboxylate
- CS-0453802
- Methyl4-hydroxybenzo[d]isoxazole-3-carboxylate
- 57764-45-1
- Inchi： 1S/C9H7NO4/c1-13-9(12)8-7-5(11)3-2-4-6(7)14-10-8/h2-4,11H,1H3
- InChI Key： QGIZWCXCYVBNGU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=C(C=2C(C(=O)OC)=N1)O

Computed Properties

Exact Mass: 193.03750770Da
Monoisotopic Mass: 193.03750770Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 72.6Å²

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